Cas no 1290309-41-9 ([Benzyl(phenyl)carbamoyl]methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate)

• Product Name: [Benzyl(phenyl)carbamoyl]methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate
• CAS No: 1290309-41-9
• MF: C₂₅H₂₇N₃O₃S
• MW: 449.565184831619
• CID: 6232445
• PubChem ID: 36701001
• Update Time: 2025-11-06

[Benzyl(phenyl)carbamoyl]methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• 1290309-41-9
• EN300-26604007
• AKOS006685731
• Z202663096
• [benzyl(phenyl)carbamoyl]methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate
• [Benzyl(phenyl)carbamoyl]methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate

• Inchi： 1S/C25H27N3O3S/c1-18-22(19(2)27-25(26-18)32-3)14-15-24(30)31-17-23(29)28(21-12-8-5-9-13-21)16-20-10-6-4-7-11-20/h4-13H,14-17H2,1-3H3
• InChI Key： PGMVEGKCWSIXIE-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(=O)OCC(N(C1C=CC=CC=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 449.17731291g/mol
• Monoisotopic Mass: 449.17731291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 97.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on [Benzyl(phenyl)carbamoyl]methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate

Recent Advances in the Study of [Benzyl(phenyl)carbamoyl]methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate (CAS: 1290309-41-9)

The compound [Benzyl(phenyl)carbamoyl]methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate (CAS: 1290309-41-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine-based structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of investigation has been the compound's role as a modulator of specific enzymatic pathways. Preliminary data suggest that it exhibits inhibitory effects on certain kinases, which are critical targets in cancer therapy. Researchers have employed advanced computational modeling and high-throughput screening techniques to identify the binding affinity and selectivity of this compound towards various kinase isoforms. These findings are particularly relevant for the development of targeted therapies with reduced off-target effects.

In addition to its kinase inhibitory properties, recent studies have explored the compound's potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated its ability to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6. This dual functionality—targeting both kinase pathways and inflammatory responses—positions the compound as a versatile candidate for multifactorial diseases like rheumatoid arthritis and certain types of cancer.

The synthetic chemistry community has also made strides in optimizing the production of [Benzyl(phenyl)carbamoyl]methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate. Recent publications highlight improved yield and purity through novel catalytic methods and greener solvents. These advancements are crucial for scaling up production while maintaining cost-effectiveness and environmental sustainability.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic efficacy. Ongoing research is also investigating its potential metabolites and their biological activities to ensure safety and efficacy in clinical settings.

In conclusion, [Benzyl(phenyl)carbamoyl]methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate represents a compelling area of research with broad implications for drug discovery and development. Its multifaceted biological activities and the recent advancements in its synthesis and characterization underscore its potential as a lead compound for future therapeutics. Continued interdisciplinary collaboration will be essential to fully realize its clinical potential.